(2-Methoxy-6-methylphenyl)boronic acid
Overview
Description
“(2-Methoxy-6-methylphenyl)boronic acid” is a chemical compound with the CAS number 1567218-43-2 . It is a type of boronic acid, which are compounds that contain a boron atom bonded to an oxygen atom and two hydrogens (B(OH)2). Boronic acids are known for their versatility in various chemical reactions, particularly in the Suzuki-Miyaura coupling reaction .
Chemical Reactions Analysis
Boronic acids, including “this compound”, are widely used in various chemical reactions. One of the most common reactions involving boronic acids is the Suzuki-Miyaura coupling . This reaction is used to form carbon-carbon bonds, a crucial step in many organic synthesis processes .Scientific Research Applications
(2-Methoxy-6-methylphenyl)boronic acid has a wide range of applications in scientific research. It can be used as a reagent in organic synthesis, as a catalyst in various reactions, and as a ligand in coordination chemistry. Additionally, it can be used in the synthesis of various organic compounds, such as amino acids, peptides, and other compounds. It can also be used in the synthesis of pharmaceuticals and other biologically active compounds.
Mechanism of Action
Target of Action
The primary target of (2-Methoxy-6-methylphenyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura coupling reaction . This reaction is a type of carbon–carbon bond-forming reaction, and the palladium catalyst plays a crucial role in facilitating this process .
Mode of Action
This compound interacts with its target, the palladium catalyst, through a process known as transmetalation . In this process, the boronic acid transfers its organic group, which is formally nucleophilic, to the palladium . This results in the formation of a new palladium-carbon bond .
Biochemical Pathways
The Suzuki–Miyaura coupling reaction, facilitated by this compound, is part of a broader biochemical pathway involving the formation of carbon–carbon bonds . The successful completion of this reaction can lead to the synthesis of a wide range of organic compounds .
Pharmacokinetics
Boronic acids, in general, are known for their stability, ease of preparation, and environmentally benign nature . These properties can potentially influence the bioavailability of this compound.
Result of Action
The primary result of the action of this compound is the formation of a new carbon–carbon bond through the Suzuki–Miyaura coupling reaction . This can lead to the synthesis of a wide variety of organic compounds, depending on the other reactants involved in the reaction .
Action Environment
The action of this compound is influenced by several environmental factors. The Suzuki–Miyaura coupling reaction, in which this compound plays a key role, is known for its mild and functional group tolerant reaction conditions . This means that the reaction can proceed effectively in a wide range of environments . Additionally, the stability of this compound contributes to its efficacy and stability under various environmental conditions .
Advantages and Limitations for Lab Experiments
(2-Methoxy-6-methylphenyl)boronic acid has several advantages for use in lab experiments. It is relatively inexpensive, easy to obtain, and easy to use. Additionally, it has a wide range of applications in scientific research. However, it also has some limitations. For example, it is not very soluble in water, so it may not be suitable for use in aqueous solutions. Additionally, it is not very stable, so it must be handled with care.
Future Directions
There are a number of possible future directions for (2-Methoxy-6-methylphenyl)boronic acid. One possible direction is to explore its use in the synthesis of new pharmaceuticals and other biologically active compounds. Additionally, its anti-inflammatory, anti-oxidant, and anti-cancer properties could be explored further. Furthermore, its potential applications in coordination chemistry could be explored, as well as its potential applications in the synthesis of other organic compounds. Finally, its potential applications in the synthesis of materials for use in 3D printing could be explored.
Safety and Hazards
Boronic acids, including “(2-Methoxy-6-methylphenyl)boronic acid”, can be harmful if swallowed . They should be handled with care, avoiding contact with skin and eyes, and inhalation of dust. Personal protective equipment, including gloves and eye protection, should be worn when handling these chemicals .
properties
IUPAC Name |
(2-methoxy-6-methylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BO3/c1-6-4-3-5-7(12-2)8(6)9(10)11/h3-5,10-11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGKKQSDBNMUTNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC=C1OC)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1567218-43-2 |
Source
|
| Record name | (2-Methoxy-6-methylphenyl)boronic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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